Cas no 87308-03-0 (1-chloro-4-methoxybutan-2-one)

• Product Name: 1-chloro-4-methoxybutan-2-one
• CAS No: 87308-03-0
• MF: C₅H₉ClO₂
• MW: 136.576761007309
• CID: 3030413
• PubChem ID: 14068888
• Update Time: 2025-06-12

1-chloro-4-methoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-CHLORO-4-(METHOXY)BUTAN-2-ONE
• CS-0231558
• MDA30803
• 1-chloro-4-methoxybutan-2-one
• EN300-108840
• 816-548-6
• 87308-03-0
• SCHEMBL338767
• AKOS006383722
• F8889-0261

• Inchi： 1S/C5H9ClO2/c1-8-3-2-5(7)4-6/h2-4H2,1H3
• InChI Key： GVTCSZPWDYDCIY-UHFFFAOYSA-N
• SMILES： ClCC(CCOC)=O

Computed Properties

• Exact Mass: 136.0291072Da
• Monoisotopic Mass: 136.0291072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-chloro-4-methoxybutan-2-one

Recent Advances in the Study of 1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0) in Chemical Biology and Pharmaceutical Research

1-Chloro-4-methoxybutan-2-one (CAS: 87308-03-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its chloro and methoxy functional groups, has been the subject of recent studies due to its potential applications in drug synthesis and biological activity modulation. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

Recent research has focused on the synthetic utility of 1-chloro-4-methoxybutan-2-one in the preparation of heterocyclic compounds, which are prevalent in many FDA-approved drugs. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for the synthesis of pyrrolidine derivatives, which exhibit promising antimicrobial and anti-inflammatory properties. The study highlighted the compound's reactivity under mild conditions, making it a versatile tool for medicinal chemists.

In addition to its synthetic applications, 1-chloro-4-methoxybutan-2-one has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed moderate inhibitory activity against certain kinase enzymes, which are often targeted in cancer therapy. The researchers utilized molecular docking studies to elucidate the binding interactions, providing insights into the structure-activity relationship (SAR) of these derivatives.

The safety and pharmacokinetic properties of 1-chloro-4-methoxybutan-2-one have also been a focus of recent investigations. A preclinical study evaluated its toxicity profile and metabolic stability, revealing that while the compound exhibits moderate cytotoxicity at higher concentrations, it demonstrates favorable metabolic stability in liver microsome assays. These findings suggest that with appropriate structural modifications, it could serve as a viable lead compound for further drug development.

From an industrial perspective, the scalable synthesis of 1-chloro-4-methoxybutan-2-one has been optimized in recent years. A 2023 patent application described an improved manufacturing process that enhances yield while reducing environmental impact through greener solvent systems. This advancement addresses one of the key challenges in the commercial production of this intermediate, potentially lowering costs for pharmaceutical applications.

Looking forward, researchers are exploring the potential of 1-chloro-4-methoxybutan-2-one in targeted drug delivery systems. Preliminary studies suggest that its chemical structure could be modified to create prodrugs that release active compounds in specific physiological environments. This approach could improve drug bioavailability and reduce side effects, representing an exciting direction for future research.

In conclusion, 1-chloro-4-methoxybutan-2-one (CAS: 87308-03-0) continues to be a compound of significant interest in pharmaceutical research. Its dual role as a synthetic intermediate and potential bioactive molecule, combined with recent advances in its production and application, position it as a valuable asset in drug discovery and development pipelines. Further studies are warranted to fully explore its therapeutic potential and optimize its properties for clinical applications.